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Compound of Interest

Compound Name: Chromoionophore XVII

Cat. No.: B1146901 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the immobilization of

Chromoionophore XVII on polymer films for applications in ion sensing and diagnostics.

Introduction
Chromoionophore XVII is a specialized organic molecule designed to exhibit a color change

upon binding with specific ions.[1] This property makes it a valuable component in the

development of optical sensors (optodes) for detecting ions in various samples. Immobilizing

Chromoionophore XVII onto a solid polymer support enhances its utility by allowing for the

creation of reusable, stable sensor films. These films have potential applications in diverse

fields, including medical diagnostics, environmental monitoring, and pharmaceutical quality

control.

The immobilization process aims to create a durable chemical bond between the

chromoionophore and the polymer matrix, preventing leaching while maintaining the ion-

sensing capabilities of the molecule. This protocol outlines a method for the covalent

attachment of Chromoionophore XVII to a functionalized polymer film.
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Property Value Reference

Synonym

1-Hydroxy-4-[4-(2-

hydroxyethylsulfonyl)phenylaz

o]naphthalene-2-sulfonic acid

potassium salt, GJM-541

CAS Number 156122-91-7 [2]

Molecular Formula C18H15KN2O7S2

Molecular Weight 474.55 g/mol

Form Solid

Signaling Pathway and Experimental Workflow
Signaling Pathway
The fundamental principle behind Chromoionophore XVII is its ability to transduce an ion-

binding event into a measurable optical signal. The ionophore component of the molecule

selectively binds to the target ion, which in turn perturbs the electronic structure of the

chromophore, leading to a change in its light absorption properties.
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Signaling pathway of immobilized Chromoionophore XVII.

Experimental Workflow
The overall process involves the preparation of a functionalized polymer film, the activation of

the polymer, the covalent coupling of Chromoionophore XVII, and finally, the evaluation of the

resulting sensor film.
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Start: Prepare Polymer Film

Activate Polymer Surface
(e.g., with EDC/NHS)

Couple Chromoionophore XVII
to Activated Polymer

Wash to Remove
Unbound Chromoionophore

Characterize the Film
(Spectroscopy, Microscopy)

Test Ion-Sensing
Performance

End: Functional Sensor Film

Sensor Components

Desired Properties

Polymer Support
(e.g., PMMA-MAA)

Good Stability

Chromoionophore XVII

High Sensitivity

Ionophore (within Chromo.)

High Selectivity

Functional Ion Sensor
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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